2-{2-[(4-acetylphenyl)amino]-2-oxoethoxy}-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-[2-(4-acetylanilino)-2-oxoethoxy]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C25H24N2O4/c1-17(19-8-4-3-5-9-19)26-25(30)22-10-6-7-11-23(22)31-16-24(29)27-21-14-12-20(13-15-21)18(2)28/h3-15,17H,16H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: AZGUMMFGRIZVEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

2-{2-[(4-acetylphenyl)amino]-2-oxoethoxy}-N-(1-phenylethyl)benzamide is a chemical compound that has attracted significant attention in scientific research. This compound is commonly referred to as AOE-IBO and is used in various fields of study, including medicinal chemistry, pharmacology, and drug discovery. AOE-IBO is known for its potential therapeutic applications due to its ability to interact with specific molecular targets in the human body.

Mechanism of Action

The mechanism of action of AOE-IBO is complex and involves its interaction with specific molecular targets in the human body. AOE-IBO has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and pain. AOE-IBO also interacts with the γ-secretase enzyme, which is responsible for the production of amyloid beta peptides implicated in Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AOE-IBO are diverse and depend on its specific molecular targets. AOE-IBO has been shown to reduce inflammation and pain by inhibiting the activity of COX-2 and PDE-4. AOE-IBO has also been shown to reduce the production of amyloid beta peptides in Alzheimer's disease models. In addition, AOE-IBO has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

AOE-IBO has several advantages for use in laboratory experiments. It is a well-characterized compound with a known mechanism of action, making it a valuable tool in drug discovery research. AOE-IBO is also relatively easy to synthesize, making it readily available for use in research. However, there are limitations to the use of AOE-IBO in laboratory experiments. AOE-IBO can be toxic at high concentrations, and its effects on different tissues and organs are not well understood. In addition, the potential side effects of AOE-IBO on human health are not fully known, making it difficult to assess its safety for use in humans.

Future Directions

There are several future directions for research on AOE-IBO. One area of research is the development of new therapeutic agents based on the structure of AOE-IBO. Another area of research is the investigation of the potential side effects of AOE-IBO on human health. In addition, further research is needed to understand the specific molecular targets of AOE-IBO and its effects on different tissues and organs. Finally, the use of AOE-IBO in combination with other therapeutic agents is an area of research that holds great promise for the development of new treatments for various diseases.

Scientific Research Applications

AOE-IBO has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. AOE-IBO has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. In addition, AOE-IBO has been used as a tool in drug discovery research to identify new drug targets and develop novel therapeutic agents.